Cas no 65566-12-3 (Benzoic acid, 4-amino-3,5-diethoxy-, ethyl ester)

Benzoic acid, 4-amino-3,5-diethoxy-, ethyl ester structure
65566-12-3 structure
Product Name:Benzoic acid, 4-amino-3,5-diethoxy-, ethyl ester
CAS No:65566-12-3
MF:C13H19NO4
MW:253.29426407814
CID:1699463
PubChem ID:12398444
Update Time:2025-04-21

Benzoic acid, 4-amino-3,5-diethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-amino-3,5-diethoxy-, ethyl ester
    • 65566-12-3
    • DB-212594
    • SCHEMBL1121160
    • 4-amino-3,5-diethoxybenzoic acid ethyl ester
    • BGNFNUXEBYGZAM-UHFFFAOYSA-N
    • 4-amino-3,5-diethoxy-benzoic acid ethyl ester
    • Inchi: 1S/C13H19NO4/c1-4-16-10-7-9(13(15)18-6-3)8-11(12(10)14)17-5-2/h7-8H,4-6,14H2,1-3H3
    • InChI Key: BGNFNUXEBYGZAM-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=O)OCC)C=C(C=1N)OCC

Computed Properties

  • Exact Mass: 253.13147
  • Monoisotopic Mass: 253.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • PSA: 70.78
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